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This guide provides a comprehensive overview of the chemical and physical properties,
synthesis, reactivity, and potential applications of Ethanol, 2-(diallylamino)-, also known as
N,N-Diallylethanolamine. Designed for researchers, chemists, and professionals in drug
development and material science, this document synthesizes available data with expert
chemical insights to serve as a practical reference.

Introduction and Core Identifiers

Ethanol, 2-(diallylamino)- is a bifunctional organic molecule possessing a tertiary amine and a
primary alcohol. The presence of two allyl groups on the nitrogen atom imparts unique
reactivity, making it a subject of interest primarily in polymer chemistry and as a versatile
intermediate in organic synthesis. Its structure combines the nucleophilicity and basicity of a
tertiary amine, the hydrogen-bonding capability of an alcohol, and the potential for
polymerization and addition reactions characteristic of allyl compounds.

This guide aims to consolidate the known properties of this compound and to provide
scientifically grounded predictions of its behavior where explicit data is scarce, drawing
parallels from well-characterized analogous structures.
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Table 1: Chemical Identifiers and Core Properties[1]

Identifier

IUPAC Name

Value

2-[bis(prop-2-enyl)amino]ethanol

Common Synonyms

2-(Diallylamino)ethanol, Diallylethanolamine,
N,N-Diallylethanolamine

CAS Number 17719-79-8
Molecular Formula CsH1sNO
Molecular Weight 141.21 g/mol

Canonical SMILES

C=CCN(CCO)CC=C

| INChl Key | NSXPSOZPCYEURW-UHFFFAOYSA-N |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Ethanol, 2-(diallylamino)- | CBH15NO | CID 253018 - PubChem
[pubchem.ncbi.nim.nih.gov]

o To cite this document: BenchChem. [An In-depth Technical Guide to Ethanol, 2-
(diallylamino)-]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104756/docs#an-in-depth-technical-guide-to-ethanol-
2-diallylamino]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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